Cas no 3066-86-2 (5-Bromocytidine)

• Product Name: 5-Bromocytidine
• CAS No: 3066-86-2
• MF: C₉H₁₂BrN₃O₅
• MW: 322.112681388855
• MDL: MFCD00057461
• CID: 304851
• Update Time: 2025-05-24

5-Bromocytidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromocytidine
• 4-amino-5-bromo-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• Cytidine, 5-bromo-(7CI,8CI,9CI)
• 5-Br-cytidine
• 5-Bromcytidin
• 5-Bromocytidin
• Cytidine, 5-bromo-
• AK112410
• C9H12BrN3O5
• 3233AB
• 4-amino-5-bromo-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• AX8103043

• MDL： MFCD00057461
• Inchi： 1S/C9H12BrN3O5/c10-3-1-13(9(17)12-7(3)11)8-6(16)5(15)4(2-14)18-8/h1,4-6,8,14-16H,2H2,(H2,11,12,17)/t4-,5-,6-,8-/m1/s1
• InChI Key： HRDXGYQCVPZEJE-UAKXSSHOSA-N
• SMILES： BrC1C(N)=NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)=O

Computed Properties

• Exact Mass: 320.99600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 426
• XLogP3: -1.5
• Topological Polar Surface Area: 129

Experimental Properties

• Density: 2.28±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 183-185 ºC
• Solubility: Slightly soluble (4.8 g/l) (25 º C),
• PSA: 130.83000
• LogP: -1.21930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on 5-Bromocytidine

5-Bromocytidine (CAS No. 3066-86-2): An Overview of Its Properties, Applications, and Recent Research Advances

5-Bromocytidine (CAS No. 3066-86-2) is a halogenated nucleoside that has gained significant attention in the fields of chemical biology, medicinal chemistry, and pharmaceutical research. This compound is a derivative of cytidine, where the 5-position of the pyrimidine ring is substituted with a bromine atom. The unique structural modification imparts 5-Bromocytidine with distinct properties that make it a valuable tool in various scientific applications.

5-Bromocytidine is primarily used as a biochemical reagent and as a potential therapeutic agent. Its ability to incorporate into DNA and RNA during replication and transcription processes makes it an important molecule for studying nucleic acid metabolism and gene expression. Additionally, 5-Bromocytidine has been explored for its potential antiviral and anticancer properties, making it a subject of ongoing research in the development of novel therapeutic strategies.

In terms of its chemical properties, 5-Bromocytidine is a white crystalline solid with a molecular formula of C₉H₁₁BrN₃O₃. It has a molecular weight of 274.11 g/mol and is soluble in water and polar organic solvents. The bromine substitution at the 5-position introduces additional reactivity and stability, which can be exploited in various chemical reactions and biological assays.

The synthesis of 5-Bromocytidine typically involves the bromination of cytidine using bromine or other brominating agents. This process requires careful control of reaction conditions to ensure high yields and purity. The synthesized 5-Bromocytidine can then be further modified or used directly in various applications.

In the context of biochemical research, 5-Bromocytidine has been widely used as a tool to study DNA replication and repair mechanisms. By incorporating into DNA, 5-Bromocytidine can serve as a marker for newly synthesized DNA strands, allowing researchers to track the dynamics of DNA synthesis and repair processes. This property has been particularly useful in understanding the mechanisms underlying genetic disorders and cancer progression.

Recent studies have also explored the potential therapeutic applications of 5-Bromocytidine. For instance, research published in the journal Nature Communications demonstrated that 5-Bromocytidine can inhibit viral replication by interfering with viral RNA synthesis. This finding opens up new avenues for developing antiviral therapies against various RNA viruses, including influenza and coronaviruses.

In addition to its antiviral properties, 5-Bromocytidine has shown promise as an anticancer agent. Studies have reported that 5-Bromocytidine can induce apoptosis in cancer cells by disrupting DNA replication and repair processes. This mechanism of action makes it a potential candidate for developing novel anticancer drugs, particularly for treating cancers with high levels of DNA damage response activity.

The safety profile of 5-Bromocytidine is another important aspect that has been investigated in recent studies. While it is generally considered safe for use in laboratory settings, precautions should be taken to avoid exposure to high concentrations or prolonged contact. Toxicity studies have shown that 5-Bromocytidine can cause mild cytotoxic effects at high doses, but these effects are reversible upon discontinuation of exposure.

In conclusion, 5-Bromocytidine (CAS No. 3066-86-2) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical properties and biological activities make it an invaluable tool for studying nucleic acid metabolism, gene expression, and developing novel antiviral and anticancer therapies. As research in this area continues to advance, the role of 5-Bromocytidine is likely to expand, contributing to our understanding of fundamental biological processes and the development of innovative medical treatments.